Cas no 651021-77-1 (Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-)

Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)- structure
651021-77-1 structure
Product Name:Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-
CAS No:651021-77-1
MF:C15H8Cl3NO
MW:324.589120864868
CID:407904
PubChem ID:10892711
Update Time:2025-04-19

Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-
    • 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)-1,2-oxazole
    • 5-(3-Chlorophenyl)-3-(2,4-dichlorophenyl)isoxazole
    • 651021-77-1
    • DTXSID10447447
    • Inchi: 1S/C15H8Cl3NO/c16-10-3-1-2-9(6-10)15-8-14(19-20-15)12-5-4-11(17)7-13(12)18/h1-8H
    • InChI Key: KMFHNWDCXSMWSK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=C(C2C=CC=C(C=2)Cl)ON=1)Cl

Computed Properties

  • Exact Mass: 322.96734
  • Monoisotopic Mass: 322.967147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

Isoxazole, 5-(3-chlorophenyl)-3-(2,4-dichlorophenyl)- Related Literature

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